Cas no 653604-58-1 (Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI))
653604-58-1 structure
Product Name:Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI)
CAS No:653604-58-1
MF:C14H17N
MW:199.291483640671
CID:961812
PubChem ID:45098941
Update Time:2025-04-19
Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI)
- 1-Cyclopentyl-3,4-dihydroisoquinoline
- 653604-58-1
-
- Inchi: 1S/C14H17N/c1-2-7-12(6-1)14-13-8-4-3-5-11(13)9-10-15-14/h3-5,8,12H,1-2,6-7,9-10H2
- InChI Key: WBHJIHCXQGJVOQ-UHFFFAOYSA-N
- SMILES: N1CCC2C=CC=CC=2C=1C1CCCC1
Computed Properties
- Exact Mass: 199.136
- Monoisotopic Mass: 199.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4A^2
- XLogP3: 3.2
Isoquinoline, 1-cyclopentyl-3,4-dihydro- (9CI) Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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